Cas no 7465-74-9 ( )
structure
Product Name:
CAS No:7465-74-9
MF:C12H15Cl3O3
MW:313.604701280594
CID:979686
PubChem ID:346136
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- DTXSID00323524
- NSC404195
- NSC-404195
- 1,3,5-trichloro-2-[2-(2-ethoxyethoxy)ethoxy]benzene
- 7465-74-9
-
-
- Inchi： 1S/C12H15Cl3O3/c1-2-16-3-4-17-5-6-18-12-10(14)7-9(13)8-11(12)15/h7-8H,2-6H2,1H3
- InChI Key： GRFQPQNKPVSANC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1OCCOCCOCC)Cl)Cl
Computed Properties
- Exact Mass: 312.009
- Monoisotopic Mass: 312.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.282
- Boiling Point: 381.2°C at 760 mmHg
- Flash Point: 133.4°C
- Refractive Index: 1.519
Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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